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Compound of Interest

Compound Name: 8-chloro-8H-quinazolin-4-one

Cat. No.: B12365174

Get Quote

Executive Summary & Chemical Identification
This guide outlines the mandatory disposal and handling protocols for 8-chloroquinazolin-

4(3H)-one (and its tautomeric forms).[1] While your request specifies "8-chloro-8H-quinazolin-
4-one," the stable, commercially relevant pharmacophore is 8-chloroquinazolin-4(3H)-one

(CAS: 2005-19-8).[1]

Critical Operational Note: The presence of the chlorine atom at the 8-position fundamentally

alters the waste stream classification.[1] Unlike standard organic waste, this compound and

any solution containing it must be treated as Halogenated Waste. Failure to segregate this

chemical correctly can result in regulatory fines (EPA/RCRA violations) and damage to

standard incineration infrastructure due to the generation of acidic gases (HCl) during

combustion.[1]
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Property Detail

Chemical Name 8-Chloroquinazolin-4(3H)-one

Common Synonyms
8-Chloro-4-hydroxyquinazoline; 8-Chloro-4(3H)-

quinazolinone

CAS Number 2005-19-8

Molecular Formula C₈H₅ClN₂O

Hazard Class
Irritant (Skin/Eye/Respiratory); Potential Acute

Toxicity (Oral)

Risk Assessment & Safety Data
Before initiating disposal, operators must acknowledge the specific hazards associated with

this compound. It is an irritant to mucous membranes and poses environmental toxicity risks.[1]

Hazard Codes & PPE Requirements
Category Classification H-Code

Operational
Implication

Health Skin Irritant 2 H315
Double nitrile gloves

required.[1]

Health Eye Irritant 2A H319

Safety goggles (ANSI

Z87.[1]1) mandatory.

[1][2]

Health STOT SE 3 H335

Handling must occur

in a certified fume

hood.[1]

Disposal Aquatic Toxicity H412
Zero tolerance for

drain disposal.
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Expert Insight: While not typically "P-listed" (acutely toxic) under US EPA regulations,

chlorinated heterocycles are persistent.[1] Ingestion or inhalation of dust during

weighing/disposal is the primary exposure vector.[1] Always wet-wipe surfaces after handling

solids to prevent dust aerosolization.[1]

The "Halogen Rule": Scientific Rationale for
Segregation
As a scientist, you must understand the causality behind waste segregation. You cannot simply

throw this into the "General Organic Waste" bin.[1]

Combustion Chemistry: When 8-chloroquinazolin-4-one is incinerated, the chlorine atom

reacts with hydrogen sources to form Hydrogen Chloride (HCl) gas.[1]

Infrastructure Damage: Standard catalytic oxidizers used for non-halogenated solvents (like

Acetone or Methanol) cannot handle acidic exhaust.[1] HCl corrodes the combustion

chamber and necessitates specialized "scrubbers" to neutralize the acid before release.

The "Contamination" Principle: If you dissolve 1 gram of 8-chloroquinazolin-4-one in 10 liters

of pure Ethanol, the entire 10 liters is now classified as Halogenated Waste.[1]

Cost Impact:[1][2] Halogenated waste disposal costs 2–3x more than non-halogenated

waste.[1][2]

Compliance: Mislabeling this mixture is a serious regulatory violation.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Use this for expired stocks, contaminated weighing boats, or spill cleanup materials.[1]
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Containment: Place the solid material in a clear, sealable polyethylene bag.

Secondary Containment: Place the first bag inside a second bag (double-bagging) or a wide-

mouth HDPE jar.

Labeling: Affix a hazardous waste tag immediately.[1][3]

Constituents: "8-Chloroquinazolin-4(3H)-one" (Do not use abbreviations).[1]

Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

Bin Selection: Deposit into the Solid Hazardous Waste drum. Do not use the

biohazard/sharps bin.

Protocol B: Liquid Waste (Reaction Mixtures & Mother
Liquors)
Use this for any solvent (DMSO, DMF, Methanol) that has come into contact with the

compound.[1]

Stream Identification: Regardless of the solvent used, this stream is HALOGENATED.[1]

Collection: Pour into the container marked "Halogenated Organic Solvents."[1]

Allowed Containers: High-Density Polyethylene (HDPE) or glass carboys.[1] Avoid metal

cans if the solution is acidic.[1]

pH Check: If the reaction involved acids (e.g., HCl, H₂SO₄), check pH.[1] If pH < 2 or > 12.5,

tag as "Corrosive" in addition to "Toxic."[1]

Log Entry: Record the volume and approximate concentration on the waste log sheet

attached to the carboy.

Protocol C: Empty Container Management (Triple Rinse)
For original vendor bottles (Sigma/Fisher/Enamine).[1]

The 3% Rule: The container must be "RCRA Empty" (less than 3% of capacity remains).[1]
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Rinse: Rinse the bottle three times with a compatible solvent (e.g., Acetone).[1]

Rinsate Disposal: Pour the rinsate into the Halogenated Liquid Waste container (Protocol B).

[1]

Defacing: Cross out the original label and mark "EMPTY."[1]

Final Disposal: Place the rinsed, uncapped bottle in the glass recycling or trash, depending

on local facility rules.

Visual Decision Workflow
The following diagram illustrates the decision logic for segregating 8-chloroquinazolin-4-one

waste streams to ensure compliance and safety.
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Waste Generation:
8-Chloroquinazolin-4(3H)-one

Physical State?

Solid / Debris
(Gloves, Weigh Boats, Pure Powder)

Solid

Liquid Solution
(Dissolved in DMSO/MeOH/EtOAc)

Liquid

Double Bag in Polyethylene

DISPOSAL BIN:
Solid Hazardous Waste

(Incineration)

Is the Solvent Halogenated?
(e.g., DCM, Chloroform)

Solvent is Non-Halogenated
(e.g., Methanol, Acetone)

No (MeOH/Acetone)

DISPOSAL CARBOY:
Halogenated Organic Waste

Yes (DCM/CHCl3)

CRITICAL STEP:
Solute renders stream HALOGENATED

Click to download full resolution via product page

Figure 1: Decision matrix for segregating chlorinated quinazolinone waste.[1] Note the critical

path for non-halogenated solvents becoming halogenated waste due to the solute.
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Emergency Procedures
Accidental Spills (Solid)[1][7]

Evacuate: If spill is >50g or creates visible dust cloud, evacuate the immediate area.[1]

PPE: Don N95 respirator (or half-mask), goggles, and double nitrile gloves.[1]

Clean Up: Cover spill with wet paper towels (to suppress dust).[1] Scoop material into a

waste bag.

Decontaminate: Wipe surface with 10% soap solution, followed by water.[1] Dispose of all

wipes as Solid Hazardous Waste.[1]

Accidental Exposure[1][2]
Eye Contact: Rinse immediately with water for 15 minutes.[1][4] Lift eyelids.[1] Seek medical

attention (ophthalmologist).

Skin Contact: Wash with soap and water for 15 minutes.[1] Remove contaminated clothing.

[1][5][6][4]

Inhalation: Move to fresh air immediately. If breathing is difficult, provide oxygen (trained

personnel only).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

3. campusoperations.temple.edu [campusoperations.temple.edu]

4. fishersci.com [fishersci.com]

5. fishersci.com [fishersci.com]

6. fishersci.no [fishersci.no]

7. mn.uio.no [mn.uio.no]

8. bucknell.edu [bucknell.edu]

To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of 8-
Chloroquinazolin-4(3H)-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365174/docs#operational-guide-safe-disposal-
and-handling-of-8-chloroquinazolin-4-3h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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